(5-(Furan-2-yl)isoxazol-3-yl)methyl benzo[d]thiazole-2-carboxylate

• IUPAC Name: [5-(furan-2-yl)-1,2-oxazol-3-yl]methyl 1,3-benzothiazole-2-carboxylate
• InChI: InChI=1S/C16H10N2O4S/c19-16(15-17-11-4-1-2-6-14(11)23-15)21-9-10-8-13(22-18-10)12-5-3-7-20-12/h1-8H,9H2
• InChI Key: RUCCAWVBPUPTPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=O)OCC3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C16H10N2O4S
• Molecular Weight: 326.3 g/mol

Description

(5-(Furan-2-yl)isoxazol-3-yl)methyl benzo[d]thiazole-2-carboxylate is a chemical compound that has generated significant interest in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research on furan and isoxazole derivatives highlights their significance in the synthesis of complex molecules. For instance, the synthesis of 5-Furan-2yl[1,3,4]oxadiazole-2-thiol and 5-Furan-2yl-4H[1,2,4]triazole-3-thiol from furan-2-carboxylic acid hydrazide demonstrates the reactivity of furan derivatives in forming heterocyclic compounds with potential biological activities (Koparır, Çetin, & Cansiz, 2005). Additionally, the synthesis of furan derivatives via reactions with keto acetylenic esters reveals the utility of furan compounds in constructing diverse molecular structures (Saikachi & Kitagawa, 1971).

Potential in Drug Discovery

The design and synthesis of molecules containing benzothiazole units for antitumor applications illustrate the potential medicinal benefits of benzothiazole derivatives. For example, compounds derived from 5-(1,3-benzothiazol-2-yl)furan-2-carbaldehyde showed superior activity compared to reference drugs in antitumor screening, underscoring the therapeutic potential of such structures (Matiichuk et al., 2020).